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Compound of Interest

Compound Name: XANTHAN GUM

Cat. No.: B1143753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of xanthan gum in

Enhanced Oil Recovery (EOR) processes. It includes detailed experimental protocols,

quantitative data summaries, and visual representations of key workflows and mechanisms.

Xanthan gum, a high-molecular-weight biopolymer produced by the fermentation of

Xanthomonas campestris, has garnered significant attention in the oil and gas industry as a

viable and environmentally friendly alternative to synthetic polymers for EOR.[1][2] Its unique

rheological properties, including high viscosity at low concentrations, shear-thinning behavior,

and notable stability in harsh reservoir conditions, make it an effective agent for improving

sweep efficiency and mobilizing residual oil.[1][3]

Mechanism of Action
In polymer flooding, a prominent EOR technique, xanthan gum is dissolved in injection water

to increase its viscosity. This elevated viscosity helps to control the mobility of the displacing

fluid, creating a more stable flood front and preventing the formation of viscous fingers that

bypass significant portions of the reservoir.[4][5] By improving the mobility ratio between the

injected fluid and the displaced oil, xanthan gum enhances both the displacement and sweep

efficiencies, leading to a greater overall oil recovery.[4][6]
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The effectiveness of xanthan gum in EOR is highly dependent on its concentration, the salinity

of the brine, and the reservoir temperature. The following tables summarize key quantitative

data from various studies.

Table 1: Rheological Properties of Xanthan Gum Solutions

Concentration
(ppm)

Salinity (wt%
NaCl)

Temperature
(°C)

Viscosity
(mPa·s) at a
specific shear
rate

Reference

1500 3 25 578 (at 0.1 s⁻¹) [3]

1500 3 50 205 (at 0.1 s⁻¹) [3]

1500 3 25 63.5 (at 10 s⁻¹) [3]

1500 3 50 44 (at 10 s⁻¹) [3]

1500 - 8000 3 Not Specified

Viscosity

increases with

concentration

[4]

500 1, 2, 3 80

Viscosity

decreases as

brine

concentration

increases

[7]

1000, 1500,

2000

3.5, 10, 15, 20

(g/L)
Room Temp

Viscosity

increases with

polymer

concentration

[8]

Table 2: Enhanced Oil Recovery Performance of Xanthan Gum
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Polymer
Concentrati
on

Salinity Rock Type

Incremental
Oil
Recovery
(%)

Reference

Xanthan Gum Not Specified Not Specified
Sandstone &

Carbonate

38% and

67% increase

in recovery

for two

salinity levels

[9]

Modified

Xanthan Gum

(MXG)

Not Specified

30 g/L NaCl &

Reservoir

Water

Not Specified

25% (7%

higher than

unmodified

Xanthan

Gum)

[10]

Xanthan Gum 1500 ppm 3% NaCl Sandstone

13.93% of

Initial Oil in

Place (IOIP)

as tertiary oil

[3]

Modified

Xanthan Gum

(Xanthan

Acrylate)

1500 ppm 3% NaCl Sandstone

19.21% of

IOIP as

tertiary oil

[3]

Xanthan Gum Not Specified 3% NaCl Sandstone
6.6% of

residual oil
[5]

Xanthan Gum

with Silica

Nanoparticles

Not Specified 3% NaCl Sandstone
13% of

residual oil
[5]

Experimental Protocols
Preparation of Xanthan Gum Solution
A standardized protocol for the preparation of xanthan gum solutions is crucial for reproducible

results.
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Materials:

Xanthan gum powder

Distilled water or brine of desired salinity

Magnetic stirrer and stir bar

Beaker or flask

Weighing scale

Protocol:

Weigh the required amount of xanthan gum powder based on the desired final

concentration (e.g., 1500 ppm = 1.5 g/L).

Measure the corresponding volume of distilled water or brine.

While continuously stirring the solvent at a moderate speed with a magnetic stirrer, slowly

add the xanthan gum powder to the vortex of the liquid to prevent the formation of

agglomerates.

Continue stirring for a minimum of 24 hours at room temperature to ensure complete

hydration and dissolution of the polymer.[4]

Visually inspect the solution for any undissolved particles or "fish eyes." If present, continue

stirring until a homogenous solution is obtained.

Rheological Characterization
The viscosity and shear-thinning behavior of the xanthan gum solution are critical parameters.

Equipment:

Rotational rheometer with appropriate geometry (e.g., cone-plate or Couette)

Protocol:
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Calibrate the rheometer according to the manufacturer's instructions.

Load the prepared xanthan gum solution into the rheometer, ensuring no air bubbles are

trapped.

Set the desired temperature for the measurement.

Perform a steady shear rate sweep, typically from a low shear rate (e.g., 0.1 s⁻¹) to a high

shear rate (e.g., 1000 s⁻¹), to determine the viscosity profile.[7]

Record the viscosity as a function of the shear rate.

The non-Newtonian behavior can be characterized using models such as the Power Law or

Herschel-Bulkley.[11][12]

Core Flooding Test for EOR Evaluation
Core flooding experiments simulate the displacement process in a reservoir rock sample.

Materials and Equipment:

Core holder

Sandstone or carbonate core plugs[7][9]

High-pressure syringe pump (e.g., ISCO pump)[7]

Crude oil

Brine solution

Prepared xanthan gum solution

Fraction collector

Pressure transducers

Oven
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Protocol:

Core Preparation:

Clean the core plug using solvents like toluene and acetone in a Soxhlet extractor to

remove any residual hydrocarbons and salts.[7]

Dry the core in an oven at approximately 100°C for 24 hours.[7]

Measure the dry weight and dimensions of the core.

Saturation:

Saturate the core with brine of a known concentration (e.g., 3.0 wt%).[7]

Inject crude oil into the core until connate water saturation is reached.[7]

Age the oil-saturated core for a period (e.g., 24 hours) to allow for fluid distribution and

rock-fluid interactions to equilibrate.[7]

Water Flooding (Secondary Recovery):

Inject brine into the core at a constant flow rate (e.g., 0.5 ml/min) until oil production

ceases.[7] This simulates secondary recovery.

Polymer Flooding (Tertiary Recovery):

Inject the prepared xanthan gum solution into the core at the same constant flow rate.[7]

Collect the effluent in a fraction collector and measure the volume of oil and water

produced.

Continue the polymer flood until no more oil is recovered.

Data Analysis:

Calculate the initial oil in place (IOIP), the oil recovered during water flooding, and the

incremental oil recovered during polymer flooding.
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The displacement efficiency is calculated by dividing the volume of displaced oil by the

initial volume of oil.[5]
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Caption: Experimental workflow for evaluating EOR performance of xanthan gum.
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Caption: Mechanism of xanthan gum in enhancing oil recovery.
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Modifications and Future Directions
While xanthan gum is effective, its performance can be limited in high-temperature and high-

salinity reservoirs.[9][10] Research is ongoing to enhance its properties through chemical

modifications, such as grafting with other polymers like acrylic acid to form xanthan acrylate,

which has shown improved viscosity and thermal stability.[3] Another promising area is the

development of hydrophobic associative xanthan gum, which exhibits superior temperature

and salt resistance.[10] Furthermore, the addition of nanoparticles, such as silica, to xanthan
gum solutions has been shown to significantly boost oil recovery.[5][13] These advancements

are paving the way for the broader application of xanthan gum in a wider range of challenging

reservoir conditions.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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